Cas no 2580190-64-1 (methyl 3-(aminomethyl)spiro3.3heptane-1-carboxylate)

• Product Name: methyl 3-(aminomethyl)spiro3.3heptane-1-carboxylate
• CAS No: 2580190-64-1
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5658395
• PubChem ID: 165888200
• Update Time: 2025-05-20

methyl 3-(aminomethyl)spiro3.3heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate
• EN300-27731030
• 2580190-64-1
• methyl 3-(aminomethyl)spiro3.3heptane-1-carboxylate

• Inchi： 1S/C10H17NO2/c1-13-9(12)8-5-7(6-11)10(8)3-2-4-10/h7-8H,2-6,11H2,1H3
• InChI Key： LWFYZELKWDCHFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CN)C21CCC2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-(aminomethyl)spiro3.3heptane-1-carboxylate

Methyl 3-(Aminomethyl)spiro[3.3]heptane-1-carboxylate: A Promising Compound in Medicinal Chemistry

Methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate (CAS No. 2580190-64-1) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its spirocyclic structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate is composed of a spirocyclic heptane ring with an aminomethyl group and a methyl ester group. The spirocyclic framework provides a rigid and conformationally constrained structure, which can be advantageous in drug design due to its potential to enhance binding affinity and selectivity for specific biological targets.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These compounds often exhibit improved pharmacokinetic properties, such as enhanced solubility and metabolic stability, which are crucial for the development of effective drugs. The unique structural features of methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate make it an attractive candidate for further investigation in this context.

In terms of biological activity, preliminary research has shown that methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate exhibits promising properties as a modulator of various biological pathways. For instance, it has been reported to interact with specific receptors and enzymes, suggesting potential applications in the treatment of neurological disorders, inflammation, and other diseases.

The synthesis of methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate has been optimized through several synthetic routes, each offering different advantages in terms of yield and purity. One notable approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core efficiently. This method not only simplifies the synthetic process but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR).

Pharmacological studies have further elucidated the mechanisms underlying the biological effects of methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and differentiation. Additionally, animal models have provided insights into its in vivo efficacy and safety profile, paving the way for potential clinical applications.

The therapeutic potential of methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate extends beyond its direct biological activity. Its structural flexibility allows for the design of prodrugs or drug conjugates that can improve delivery and target specificity. This versatility is particularly valuable in addressing challenges such as poor bioavailability and off-target effects.

In conclusion, methyl 3-(aminomethyl)spiro[3.3]heptane-1-carboxylate (CAS No. 2580190-64-1) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features, combined with its biological activity and synthetic accessibility, make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a vital role in advancing therapeutic strategies for various diseases.